CGA 41-60
Description
A thorough review of the evidence reveals that references to "41-60" primarily pertain to age groups (e.g., 41-60 years old in clinical or demographic studies) or postpartum insemination intervals (e.g., 41-60 days) . Notably, CGA (Comprehensive Geriatric Assessment) is discussed in as a clinical tool, but this is unrelated to chemical nomenclature.
In cryogenic engineering, lists CGA 440 and CGA 295 as specifications for hoses and fittings designed for low-temperature gases (e.g., oxygen, nitrogen, inert gases). These standards define parameters such as flange size, thread type, and compatible refrigerants.
Properties
bioactivity |
Antifungal |
|---|---|
sequence |
TLRGDERILSILRHQNLLKE |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds/Standards
Given the absence of data on "CGA 41-60," this section will focus on CGA 440 and CGA 295 from , which are functionally analogous standards in cryogenic applications.
Table 1: Key Specifications of Cryogenic Hoses and Fittings
| Parameter | CGA 440 (Oxygen) | CGA 295 (Inert Gases) |
|---|---|---|
| Flange Size | 5/8” | 1/2” |
| Thread Type | 1/4”, 3/8”, 1/2” MNPT | 1/4”, 3/8”, 1/2” MNPT |
| Compatible Gases | Oxygen (低温氧气) | Nitrogen, Inert Gases (低温惰性气体) |
| Maximum Pressure | 500 PSI | 500 PSI |
| Applications | Medical, industrial oxygen transfer | Cryogenic storage, inert gas systems |
Key Differences:
Gas Compatibility: CGA 440 is optimized for oxygen transfer, requiring stringent safety protocols to prevent combustion . CGA 295 is designed for inert gases (e.g., nitrogen, argon), which are non-reactive and safer for cryogenic storage .
Flange and Thread Dimensions :
- CGA 440 uses a larger 5/8” flange compared to CGA 295’s 1/2” flange, reflecting differences in gas flow requirements .
Regulatory Standards :
- CGA 440 must comply with oxygen-specific purity and contamination thresholds, whereas CGA 295 adheres to inert gas handling guidelines .
Research Findings and Methodological Considerations
- Material Performance : Both standards use stainless steel construction to withstand cryogenic temperatures (-196°C for liquid nitrogen) and high pressure (500 PSI) without structural failure .
- Operational Safety : CGA 440’s design minimizes risks of oxygen leakage, a critical factor in medical and aerospace applications .
Methodological Limitations:
- The absence of peer-reviewed studies on "this compound" limits comparative analysis.
- Existing data on CGA 440/295 are technical specifications rather than experimental results, highlighting the need for controlled performance testing.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
